Cas no 63717-20-4 (S-(3-aminopropyl) dihydrogen phosphorothioate)

• Product Name: S-(3-aminopropyl) dihydrogen phosphorothioate
• CAS No: 63717-20-4
• MF: C₃H₁₀NO₃PS
• MW: 171.155160427094
• CID: 1656485
• Update Time: 2024-08-30

S-(3-aminopropyl) dihydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-(3-aminopropyl) dihydrogen phosphorothioate
• 1-propanethiol, 3-amino-, dihydrogen phosphate (ester)
• Thiophosphoric acid dihydrogen S-(3-aminopropyl) ester
• 1-Propanethiol, 3-amino-, dihydrogen phosphate (ester) (9CI)

• Inchi： 1S/C3H10NO3PS/c4-2-1-3-9-8(5,6)7/h1-4H2,(H2,5,6,7)
• InChI Key： AKGOVJIZHPVYEH-UHFFFAOYSA-N
• SMILES： P(SCCCN)(O)(O)=O

Computed Properties

• Exact Mass: 171.012

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 378.8±44.0 °C(Predicted)
• PSA: 83.55
• pka: 1.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organothiophosphorus compounds